Cas no 29901-62-0 (Benzenesulfonic acid,4-amino-, potassium salt (1:1))

Benzenesulfonic acid,4-amino-, potassium salt (1:1) structure
29901-62-0 structure
Product Name:Benzenesulfonic acid,4-amino-, potassium salt (1:1)
CAS No:29901-62-0
MF:C6H6KNO3S
MW:211.280041217804
CID:278273
PubChem ID:23687234
Update Time:2025-04-19

Benzenesulfonic acid,4-amino-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-amino-, potassium salt (1:1)
    • potassium,4-aminobenzenesulfonate
    • Potassium sulphanilate
    • NS00078272
    • EINECS 249-942-6
    • EC 249-942-6
    • 29901-62-0
    • DTXSID80184019
    • SCHEMBL5776427
    • potassium sulfanilate
    • LDZHTQSBXDDUFB-UHFFFAOYSA-M
    • Inchi: 1S/C6H7NO3S.K/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4H,7H2,(H,8,9,10);/q;+1/p-1
    • InChI Key: LDZHTQSBXDDUFB-UHFFFAOYSA-M
    • SMILES: [K+].S(C1C=CC(=CC=1)N)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 210.97058
  • Monoisotopic Mass: 210.971
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.6A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 83.22
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